N-(2,3-dichlorophenyl)-N'-[1-(3,4-dimethoxyphenyl)ethyl]urea

• IUPAC Name: 1-(2,3-dichlorophenyl)-3-[1-(3,4-dimethoxyphenyl)ethyl]urea
• InChI: InChI=1S/C17H18Cl2N2O3/c1-10(11-7-8-14(23-2)15(9-11)24-3)20-17(22)21-13-6-4-5-12(18)16(13)19/h4-10H,1-3H3,(H2,20,21,22)
• InChI Key: KTCLVAXONKOYLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)OC)NC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C17H18Cl2N2O3
• Molecular Weight: 369.2 g/mol

Description

N-(2,3-dichlorophenyl)-N'-[1-(3,4-dimethoxyphenyl)ethyl]urea, also known as Diuron, is a widely used herbicide that belongs to the family of substituted ureas. It was first synthesized in the 1950s and has been extensively used in agriculture to control the growth of weeds. Diuron is a non-selective herbicide, which means that it can kill both broadleaf and grassy weeds. In recent years, there has been growing interest in the scientific community to study the effects of Diuron on the environment and human health.

Mechanism of Action

N-(2,3-dichlorophenyl)-N'-[1-(3,4-dimethoxyphenyl)ethyl]urea works by inhibiting photosynthesis in plants. It does this by blocking the electron transport chain in chloroplasts, which prevents the production of ATP and NADPH. This leads to a reduction in the amount of energy available for plant growth and development, ultimately leading to the death of the plant.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on plants and animals. In plants, it can reduce the activity of enzymes involved in photosynthesis, and disrupt the balance of hormones that regulate growth and development. In animals, this compound can affect the activity of enzymes involved in metabolism, and disrupt the balance of hormones that regulate reproduction and development.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-N'-[1-(3,4-dimethoxyphenyl)ethyl]urea is commonly used in laboratory experiments to study the effects of herbicides on plants and animals. It is relatively easy to obtain and is stable under a wide range of conditions. However, its non-selective nature means that it can also affect non-target organisms, making it difficult to use in certain experiments. In addition, its persistence in soil and water can make it difficult to control in laboratory settings.

Future Directions

There are a number of future directions for research on N-(2,3-dichlorophenyl)-N'-[1-(3,4-dimethoxyphenyl)ethyl]urea. One area of interest is the development of more selective herbicides that can target specific weeds without affecting non-target organisms. Another area of interest is the development of more environmentally friendly herbicides that can degrade more quickly in the environment. Finally, there is a need for more research on the long-term effects of this compound on human health, particularly in relation to its potential to act as an endocrine disruptor.

Scientific Research Applications

N-(2,3-dichlorophenyl)-N'-[1-(3,4-dimethoxyphenyl)ethyl]urea has been extensively studied for its effects on the environment and human health. It is known to be persistent in soil and water, and can accumulate in plants and animals. Studies have shown that this compound can have toxic effects on aquatic organisms, including fish, crustaceans, and algae. It can also affect the growth and development of plants, and reduce crop yields.